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O-bromophenols
O-Bromophenol, also known as 4-bromophenol, is a white crystalline compound with the molecular formula C₆H₅BrOH. It is commonly used in organic synthesis and as an intermediate for various chemical processes. This brominated phenolic compound exhibits strong hydrophobic properties due to its aromatic ring structure combined with the polar hydroxyl group and the nonpolar bromine atom.
O-Bromophenol has applications in multiple industries, including pharmaceuticals, where it serves as a precursor for the synthesis of certain drugs; in agriculture, for the preparation of herbicides; and in dye manufacturing, for the production of specific dyes with enhanced stability. Its chemical reactivity is influenced by its bromine substituent, which can participate in electrophilic aromatic substitution reactions.
The compound is typically stored in a cool, dark place to prevent decomposition and ensure shelf life. It should be handled with appropriate safety measures due to its potentially hazardous nature.
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Melamine-Related Contaminations in Pharmaceuticals: A Growing ConcernMelamine-Related Contaminations in Pharmaceuticals: A Growing Concern Introduction Melamine, a nitrogen-rich heterocyclic compound, has gained significant attention due to its widespread use as a contaminant in various industries, including pharmaceuticals. The presence of melamine in pharmaceutical products poses serious health risks and has raised concerns about the quality and safety of...
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Ibuprofen: A Comprehensive Review of Its Pharmaceutical Properties and ApplicationsIbuprofen: A Comprehensive Review of Its Pharmaceutical Properties and Applications Introduction to Ibuprofen Ibuprofen is a widely used nonsteroidal anti-inflammatory drug (NSAID) that has been an integral part of both over-the-counter (OTC) and prescription medications for decades. Discovered in 1961, ibuprofen was developed by the pharmaceutical company Boots as a treatment for arthritis and...
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Glyoxal: Emerging Insights into its Biopharmaceutical Applications and Toxicological ImplicationsGlyoxal: Emerging Insights into its Biopharmaceutical Applications and Toxicological Implications Introduction to Glyoxal and Its Relevance in Modern Science Glyoxal, a small organic compound with the chemical formula C₂H₄O₂, has garnered significant attention in recent scientific research due to its diverse biopharmaceutical applications and potential toxicological implications. As a simple...
